5/'-O-dimethoxytrityl-O(4)-4-nitrophenylethyl-2/'-O-4-nitrophenylethylsulfonyluridine
5/'-O-dimethoxytrityl-O(4)-4-nitrophenylethyl-2/'-O-4-nitrophenylethylsulfonyluridine
Brand Name:
Vulcanchem
CAS No.:
114522-13-3
VCID:
VC0040138
InChI:
InChI=1S/C46H44N4O14S/c1-59-38-20-12-34(13-21-38)46(33-6-4-3-5-7-33,35-14-22-39(60-2)23-15-35)62-30-40-43(64-65(57,58)29-26-32-10-18-37(19-11-32)50(55)56)42(51)44(63-40)48-27-24-41(47-45(48)52)61-28-25-31-8-16-36(17-9-31)49(53)54/h3-24,27,40,42-44,51H,25-26,28-30H2,1-2H3/t40-,42-,43-,44-/m1/s1
SMILES:
COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(C(C(O4)N5C=CC(=NC5=O)OCCC6=CC=C(C=C6)[N+](=O)[O-])O)OS(=O)(=O)CCC7=CC=C(C=C7)[N+](=O)[O-]
Molecular Formula:
C46H44N4O14S
Molecular Weight:
908.9 g/mol
5/'-O-dimethoxytrityl-O(4)-4-nitrophenylethyl-2/'-O-4-nitrophenylethylsulfonyluridine
CAS No.: 114522-13-3
Main Products
VCID: VC0040138
Molecular Formula: C46H44N4O14S
Molecular Weight: 908.9 g/mol
| CAS No. | 114522-13-3 |
|---|---|
| Product Name | 5/'-O-dimethoxytrityl-O(4)-4-nitrophenylethyl-2/'-O-4-nitrophenylethylsulfonyluridine |
| Molecular Formula | C46H44N4O14S |
| Molecular Weight | 908.9 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxy-5-[4-[2-(4-nitrophenyl)ethoxy]-2-oxopyrimidin-1-yl]oxolan-3-yl] 2-(4-nitrophenyl)ethanesulfonate |
| Standard InChI | InChI=1S/C46H44N4O14S/c1-59-38-20-12-34(13-21-38)46(33-6-4-3-5-7-33,35-14-22-39(60-2)23-15-35)62-30-40-43(64-65(57,58)29-26-32-10-18-37(19-11-32)50(55)56)42(51)44(63-40)48-27-24-41(47-45(48)52)61-28-25-31-8-16-36(17-9-31)49(53)54/h3-24,27,40,42-44,51H,25-26,28-30H2,1-2H3/t40-,42-,43-,44-/m1/s1 |
| Standard InChIKey | ZDSKUWRANBGSEL-QQIQMRLBSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OC[C@@H]4[C@H]([C@H]([C@@H](O4)N5C=CC(=NC5=O)OCCC6=CC=C(C=C6)[N+](=O)[O-])O)OS(=O)(=O)CCC7=CC=C(C=C7)[N+](=O)[O-] |
| SMILES | COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(C(C(O4)N5C=CC(=NC5=O)OCCC6=CC=C(C=C6)[N+](=O)[O-])O)OS(=O)(=O)CCC7=CC=C(C=C7)[N+](=O)[O-] |
| Canonical SMILES | COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(C(C(O4)N5C=CC(=NC5=O)OCCC6=CC=C(C=C6)[N+](=O)[O-])O)OS(=O)(=O)CCC7=CC=C(C=C7)[N+](=O)[O-] |
| Synonyms | 5'-O-dimethoxytrityl-O(4)-4-nitrophenylethyl-2'-O-4-nitrophenylethylsulfonyluridine 5-DTNESU |
| PubChem Compound | 195087 |
| Last Modified | Nov 11 2021 |
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